3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
Overview
Description
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% (3-FMNCB) is a widely used organic compound in the field of scientific research. It is a derivative of benzoic acid and has a variety of applications in organic synthesis, pharmaceuticals, and analytical chemistry. The main advantage of 3-FMNCB is its high purity, which makes it suitable for use in a variety of laboratory experiments.
Mechanism of Action
The mechanism of action of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not well understood. However, it is believed that the compound binds to certain proteins and enzymes and alters their structure and function. This can lead to changes in the activity of the proteins and enzymes, which can result in various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% are not well understood. However, it is believed that the compound can alter the activity of certain proteins and enzymes, leading to changes in the biochemical and physiological processes of the body. For example, it has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in lab experiments is its high purity, which makes it suitable for a variety of applications. It is also relatively easy to synthesize and can be stored for long periods of time without degradation. However, the compound is toxic and should be handled with care. In addition, the mechanism of action of 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not well understood, so it is important to be aware of the potential effects of the compound before using it in experiments.
Future Directions
The future directions for research on 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% include further investigation into its mechanism of action, as well as its biochemical and physiological effects. In addition, research should be conducted to explore the potential applications of the compound in various fields, such as drug synthesis, analytical chemistry, and biochemistry. Finally, further research should be conducted to identify the advantages and limitations of using 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments.
Synthesis Methods
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is synthesized through a multi-step reaction process. First, 3-fluoro-5-methoxybenzoic acid is reacted with phosphorus oxychloride to produce 3-fluoro-5-methoxycarbonylbenzoic acid. This is then reacted with nitric acid to form 3-fluoro-5-methoxycarbonylphenyl-5-nitrobenzoic acid. This compound is then purified using column chromatography to produce the desired product, 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%.
Scientific Research Applications
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is used in a variety of scientific research applications, including organic synthesis, pharmaceuticals, analytical chemistry, and biochemistry. It is used as a starting material for the synthesis of various compounds, such as dyes, drugs, and polymers. It is also used as a reagent in analytical chemistry to detect and quantify various compounds. In addition, 3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is used in biochemistry to study the structure and function of proteins and enzymes.
properties
IUPAC Name |
3-(3-fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO6/c1-23-15(20)11-3-8(4-12(16)5-11)9-2-10(14(18)19)7-13(6-9)17(21)22/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMHQFVBXGREJDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50691543 |
Source
|
| Record name | 3'-Fluoro-5'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-5-methoxycarbonylphenyl)-5-nitrobenzoic acid | |
CAS RN |
1262010-31-0 |
Source
|
| Record name | 3'-Fluoro-5'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
